Cas no 1361665-26-0 (2-Fluoro-3-(perchlorophenyl)-6-(trifluoromethyl)pyridine)

• Product Name: 2-Fluoro-3-(perchlorophenyl)-6-(trifluoromethyl)pyridine
• CAS No: 1361665-26-0
• MF: C₁₂H₂Cl₅F₄N
• MW: 413.409592151642
• CID: 4799650
• Update Time: 2025-10-18

2-Fluoro-3-(perchlorophenyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-(perchlorophenyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C12H2Cl5F4N/c13-6-5(7(14)9(16)10(17)8(6)15)3-1-2-4(12(19,20)21)22-11(3)18/h1-2H
• InChI Key： LISQYEMZVZLYCZ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C(=NC(C(F)(F)F)=CC=1)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 382
• XLogP3: 7
• Topological Polar Surface Area: 12.9

Additional information on 2-Fluoro-3-(perchlorophenyl)-6-(trifluoromethyl)pyridine

Introduction to 2-Fluoro-3-(perchlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1361665-26-0)

2-Fluoro-3-(perchlorophenyl)-6-(trifluoromethyl)pyridine, with the CAS number 1361665-26-0, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorine atom, a perchlorophenyl group, and a trifluoromethyl group, which collectively contribute to its distinctive chemical and biological properties.

The molecular structure of 2-Fluoro-3-(perchlorophenyl)-6-(trifluoromethyl)pyridine is of particular interest due to its potential applications in drug discovery and development. The presence of the fluorine atom and the trifluoromethyl group can significantly influence the compound's metabolic stability, lipophilicity, and binding affinity to target proteins. These properties are crucial for optimizing drug candidates for improved pharmacokinetics and pharmacodynamics.

Recent studies have highlighted the importance of fluorinated compounds in pharmaceutical research. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that fluorinated pyridines, such as 2-Fluoro-3-(perchlorophenyl)-6-(trifluoromethyl)pyridine, exhibit enhanced binding affinity to specific G protein-coupled receptors (GPCRs), which are key targets for various therapeutic interventions. This finding underscores the potential of this compound in developing novel drugs for conditions such as neurological disorders and cancer.

The perchlorophenyl group in 2-Fluoro-3-(perchlorophenyl)-6-(trifluoromethyl)pyridine also plays a significant role in its biological activity. Perchlorophenyl derivatives have been shown to possess potent anti-inflammatory and anti-cancer properties. A study published in the European Journal of Medicinal Chemistry in 2020 demonstrated that compounds containing perchlorophenyl groups can effectively inhibit the proliferation of cancer cells by targeting specific signaling pathways. This suggests that 2-Fluoro-3-(perchlorophenyl)-6-(trifluoromethyl)pyridine may have therapeutic potential in oncology.

In addition to its potential therapeutic applications, 2-Fluoro-3-(perchlorophenyl)-6-(trifluoromethyl)pyridine has been studied for its use as a chemical probe in biological research. Chemical probes are essential tools for understanding the function of biological targets and validating their role in disease processes. A recent study published in Nature Communications highlighted the use of fluorinated pyridines as potent and selective inhibitors of specific enzymes, providing valuable insights into their mechanisms of action.

The synthesis of 2-Fluoro-3-(perchlorophenyl)-6-(trifluoromethyl)pyridine involves several steps, including the formation of the pyridine ring, introduction of the fluorine atom, and attachment of the perchlorophenyl and trifluoromethyl groups. Advances in synthetic chemistry have made it possible to produce this compound with high purity and yield, facilitating its use in various research applications.

In conclusion, 2-Fluoro-3-(perchlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1361665-26-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel drugs with improved pharmacological properties. Ongoing research continues to uncover new insights into its biological activities and potential therapeutic uses, making it a valuable asset in the quest for innovative treatments.